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Compound of Interest

Compound Name: ZK118182 Isopropyl ester

Cat. No.: B611950 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

ZK118182 Isopropyl ester, a prostaglandin analog used in research. Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. This

compound should be treated as hazardous chemical waste, and consultation with your

institution's Environmental Health and Safety (EHS) department is mandatory before

proceeding with disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are familiar with the safety

protocols for handling ZK118182 Isopropyl ester. Always handle the compound in a well-

ventilated area or under a chemical fume hood to prevent inhalation.[1]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[1]

Lab Coat: A lab coat is required to protect from skin contact.[1]

Chemical and Physical Properties
A summary of the known quantitative data for ZK118182 Isopropyl ester is provided below.

This information is crucial for understanding the compound's characteristics and for safe
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handling and disposal.

Property Value

CAS Number 154927-31-8

Molecular Formula C₂₃H₃₇ClO₅

Molecular Weight 429.0 g/mol

Formulation A solution in methyl acetate

Storage Store at -20°C

Solubility Ethanol: ~12.5 mg/mL

DMSO: ~2 mg/mL

Dimethyl formamide: ~3 mg/mL

Data sourced from publicly available chemical information.

Step-by-Step Disposal Protocol
The recommended method for the disposal of ZK118182 Isopropyl ester is through a licensed

hazardous waste disposal company. Incineration at a permitted medical waste facility is the

standard for many pharmaceutical wastes.[1]

Experimental Protocol for Waste Segregation and Collection:

Segregate Waste: Isolate all waste containing ZK118182 Isopropyl ester, including unused

product, contaminated consumables (e.g., pipette tips, vials), and spill cleanup materials,

from other laboratory waste streams.[1]

Use Designated Containers: Collect the segregated waste in a designated, properly labeled,

and sealed container. The container must be compatible with the chemical waste.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"ZK118182 Isopropyl ester," and any other information required by your institution's EHS

office.
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Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials, until it is collected by a licensed waste disposal service.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the chemical waste. They will provide specific

guidance based on federal, state, and local regulations.[1]

Note on Sink Disposal: Do not dispose of ZK118182 Isopropyl ester or its solutions down the

drain. This practice is not advisable for isopropyl esters and can pose risks to the sewer

system.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ZK118182
Isopropyl ester.
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Start: ZK118182 Isopropyl Ester Waste Generated
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End: Disposal Complete
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Caption: Disposal workflow for ZK118182 Isopropyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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